2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide

• IUPAC Name: 2-(benzylamino)-N-naphthalen-1-yl-5-nitrobenzamide
• InChI: InChI=1S/C24H19N3O3/c28-24(26-23-12-6-10-18-9-4-5-11-20(18)23)21-15-19(27(29)30)13-14-22(21)25-16-17-7-2-1-3-8-17/h1-15,25H,16H2,(H,26,28)
• InChI Key: BPPTVWSUOUWMCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H19N3O3
• Molecular Weight: 397.4 g/mol

Description

2-(Benzylamino)-N-1-naphthyl-5-nitrobenzamide, also known as BANB, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. BANB belongs to the class of nitrobenzamides, which are known for their potential therapeutic applications.

Scientific Research Applications

2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide has also been investigated for its potential use as a diagnostic tool for certain diseases. Additionally, 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide has been studied for its ability to inhibit certain enzymes, making it a potential target for drug development.

Mechanism of Action

The exact mechanism of action of 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide is not fully understood. However, it is believed that 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide works by inhibiting certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of certain pro-inflammatory cytokines. 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide has also been shown to induce apoptosis in cancer cells, leading to their death. Additionally, 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide has been shown to inhibit the growth of certain bacteria, making it a potential antimicrobial agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide in lab experiments is its high purity and stability. 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide is its potential toxicity, which may limit its use in certain experiments. Additionally, the exact mechanism of action of 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for the research of 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide. One area of interest is the development of 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide-based drugs for the treatment of inflammatory diseases, such as arthritis. Another potential application is the use of 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide as a diagnostic tool for certain diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-(benzylamino)-N-1-naphthyl-5-nitrobenzamide and its potential applications in drug development.